Cas no 139963-72-7 (1,4-Hexanedione, 1-(4-methylphenyl)-)

• Product Name: 1,4-Hexanedione, 1-(4-methylphenyl)-
• CAS No: 139963-72-7
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 1291324
• Update Time: 2024-08-03

1,4-Hexanedione, 1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Hexanedione, 1-(4-methylphenyl)-

• Inchi： 1S/C13H16O2/c1-3-12(14)8-9-13(15)11-6-4-10(2)5-7-11/h4-7H,3,8-9H2,1-2H3
• InChI Key： ICABWKYPPSAFAC-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1)(=O)CCC(=O)CC

Computed Properties

• Exact Mass: 204.11508

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Melting Point: 40 °C(Solv: cyclohexane (110-82-7))
• Boiling Point: 342.5±25.0 °C(Predicted)
• PSA: 34.14